Cas no 739365-60-7 (3-amino-1-(2,3-dihydro-1H-isoindol-2-yl)propan-1-one)

• Product Name: 3-amino-1-(2,3-dihydro-1H-isoindol-2-yl)propan-1-one
• CAS No: 739365-60-7
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 1767976
• PubChem ID: 11616458
• Update Time: 2025-06-11

3-amino-1-(2,3-dihydro-1H-isoindol-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-1-(ISOINDOLIN-2-YL)PROPAN-1-ONE
• 3-amino-1-(2,3-dihydro-1H-isoindol-2-yl)propan-1-one
• DB-122549
• 739365-60-7
• 3-amino-1-(1,3-dihydroisoindol-2-yl)propan-1-one
• SCHEMBL5068881
• AKOS011488409
• starbld0015057
• F1908-1819

• Inchi： 1S/C11H14N2O/c12-6-5-11(14)13-7-9-3-1-2-4-10(9)8-13/h1-4H,5-8,12H2
• InChI Key： JYFMHJSZIFCEFY-UHFFFAOYSA-N
• SMILES： O=C(CCN)N1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-amino-1-(2,3-dihydro-1H-isoindol-2-yl)propan-1-one

Introduction to 3-amino-1-(2,3-dihydro-1H-isoindol-2-yl)propan-1-one (CAS No. 739365-60-7)

3-amino-1-(2,3-dihydro-1H-isoindol-2-yl)propan-1-one is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its Chemical Abstracts Service (CAS) number 739365-60-7, represents a fusion of heterocyclic and aliphatic moieties, making it a promising candidate for further exploration in drug discovery and development. The presence of both an amino group and a dihydroisoindole scaffold suggests potential biological activity, particularly in modulating enzyme functions and cellular pathways relevant to human health.

The dihydroisoindole moiety is a key structural feature that has been extensively studied for its role in various pharmacophores. This scaffold is known to exhibit diverse biological activities, including anti-inflammatory, analgesic, and even anticancer properties. In particular, derivatives of dihydroisoindole have shown promise in inhibiting specific enzymes and receptors that are implicated in diseases such as cancer and neurodegenerative disorders. The incorporation of this motif into 3-amino-1-(2,3-dihydro-1H-isoindol-2-yl)propan-1-one enhances its potential as a therapeutic agent by leveraging the known bioactivity of dihydroisoindole.

The amino group in the molecule further expands its pharmacological potential. Amino groups are common pharmacophores in drug molecules due to their ability to form hydrogen bonds with biological targets. In 3-amino-1-(2,3-dihydro-1H-isoindol-2-yl)propan-1-one, the amino group can interact with various biomolecules, including proteins and nucleic acids, thereby modulating their function. This interaction is critical for the development of drugs that target specific biological pathways. The position of the amino group on the propanone backbone also allows for further derivatization, enabling the synthesis of analogs with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-amino-1-(2,3-dihydro-1H-isoindol-2-yl)propan-1-one and its potential biological targets. These studies have highlighted the compound's ability to bind to enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory responses. By inhibiting these enzymes, 3-amino-1-(2,3-dihydro-1H-isoindol-2-yl)propan-1-one may exhibit anti-inflammatory properties, making it a candidate for treating conditions such as arthritis and other inflammatory diseases.

In addition to its potential anti-inflammatory effects, preliminary studies have suggested that 3-amino-1-(2,3-dihydro-1H-isoindol-2-yl)propan-1-one may also have neuroprotective properties. The dihydroisoindole scaffold has been shown to interact with receptors and enzymes that are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. By modulating these pathways, 3-amino-1-(2,3-dihydro-H isoindol - 2 - yl ) propan - 1 - one could potentially slow down or prevent the progression of these conditions.

The synthesis of 3-amino-l-( 2 , 3 - dihydro - 1 H - iso ind ol - 2 - yl ) pro pan - l - one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the dihydroisoindole ring through cyclization reactions and subsequent functionalization to introduce the amino group on the propanone backbone. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research.

The pharmacokinetic properties of 3-amino-l-( 2 , 3 - dihydro - 1 H - iso ind ol - 2 - yl ) pro pan - l - one are also an important consideration for its potential therapeutic applications. Studies have begun to explore its solubility, stability, and metabolic pathways in vitro and in vivo. These investigations aim to understand how the compound is absorbed, distributed, metabolized, and excreted by the body. This information is crucial for designing effective dosing regimens and minimizing potential side effects.

One of the most exciting aspects of 3-amino-l-( 2 , 3 - dihydro - 1 H - iso ind ol - 2 - yl ) pro pan - l - one is its versatility as a building block for more complex drug candidates. By modifying different parts of its structure, researchers can generate libraries of derivatives with varying biological activities. This approach has been successful in identifying novel drugs that target specific diseases more effectively than existing treatments.

The future prospects for 3-amino-l-( 2 , 3 - dihydro-H iso ind ol _ 2 _ yl ) pro pan _ l _ one are promising given its unique structural features and potential biological activities. Ongoing research aims to elucidate its mechanism of action in greater detail and explore new therapeutic applications. Collaborations between academic institutions and pharmaceutical companies are likely to accelerate the development process by combining expertise in synthetic chemistry, pharmacology, and drug delivery systems.